(4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride

• IUPAC Name: (4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine;hydrochloride
• InChI: InChI=1S/C9H11FN2.ClH/c10-8-3-1-2-7-6(8)4-5-9(7)12-11;/h1-3,9,12H,4-5,11H2;1H
• InChI Key: NDTXSMPKIPSUCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1NN)C=CC=C2F.Cl
• Molecular Formula: C9H12ClFN2
• Molecular Weight: 202.65 g/mol
• CAS No.: 1909319-75-0

Description

“(4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride” is a chemical compound with the molecular formula C9H12ClFN2 and a molecular weight of 202.66. It is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Hydrazine Derivatives in Medical Research

Hydrazine derivatives, including compounds related to “(4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride,” have been extensively studied for their pharmacological properties and therapeutic potential. This exploration spans various domains, including antihypertensive effects, cancer risk assessment, analysis as genotoxic impurities in pharmaceuticals, and their role in antitubercular activity.

• Antihypertensive Effects : Monoamine oxidase inhibitors, a class to which some hydrazine derivatives belong, have shown antihypertensive effects in humans, primarily causing postural hypotension. Their antihypertensive action could not be correlated with their potency as monoamine oxidase inhibitors, indicating a complex mechanism of action (Maxwell et al., 1960).

• Cancer Risk : Exposure to certain hydrazine derivatives through occupational settings or drug therapy has been investigated for cancer risk. These studies have aimed at understanding the carcinogenic potential of hydrazines in humans, with many considered animal carcinogens and potentially correlating with cancer development in humans (Tóth, 1994).

• Genotoxic Impurities : The control and analysis of hydrazine, hydrazides, and hydrazones as genotoxic impurities in active pharmaceutical ingredients (APIs) and drug products have been reviewed, highlighting the analytical approaches for managing such impurities due to their potential genotoxicity (Elder et al., 2011).

• Antitubercular Activity : Studies on the modification of isoniazid structure and its derivatives have shown significant anti-tubercular activity against various mycobacteria, indicating the potential for designing new leads for anti-TB compounds (Asif, 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H312, H315, H319, H332, and H335. These codes indicate specific hazards associated with the compound, such as harmful if swallowed (H302) or causes skin irritation (H315). A Material Safety Data Sheet (MSDS) should be consulted for detailed safety information.

Future Directions

The future directions for the use and study of this compound are not specified in the search results. Given its use in pharmaceutical testing, it’s possible that future research could involve exploring its potential applications in medicine or drug development.